Cas no 2138238-43-2 (3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)-)

• Product Name: 3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)-
• CAS No: 2138238-43-2
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 5268423
• Update Time: 2025-05-30

3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)-

• Inchi： 1S/C14H14N2O/c17-10-14-12-7-4-8-13(12)15-16(14)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2
• InChI Key： CZUSWEIUZFLORY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C=O)=C2CCCC2=N1

Additional information on 3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)-

3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-Tetrahydro-2-(Phenylmethyl)-

The compound 3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)- (CAS No. 2138238-43-2) is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopentapyrazole ring system. The presence of the aldehyde group at position 3 and the phenylmethyl substituent at position 2 introduces unique electronic and steric properties to the molecule. Recent studies have highlighted its potential in various fields, including medicinal chemistry and materials science.

Cyclopentapyrazole is a five-membered ring system containing two nitrogen atoms and three carbon atoms. The tetrahydro substitution pattern in this compound suggests that the ring is partially saturated, which can influence its reactivity and stability. The phenylmethyl group attached to position 2 adds aromaticity and hydrophobicity to the molecule. This combination of structural features makes 3-Cyclopentapyrazolecarboxaldehyde an interesting candidate for exploring novel chemical reactions and biological activities.

Recent research has focused on the synthesis and characterization of cyclopentapyrazole derivatives, including this compound. One notable study demonstrated that the aldehyde group can undergo various condensation reactions, such as the formation of imines or enamine structures. These reactions are valuable in organic synthesis and drug discovery due to their ability to form stable bonds under mild conditions. Additionally, the phenylmethyl group has been shown to enhance the molecule's solubility in organic solvents, making it easier to handle in laboratory settings.

In terms of biological activity, 3-Cyclopentapyrazolecarboxaldehyde has been investigated for its potential as an anti-inflammatory agent. Experimental results indicate that the compound exhibits moderate inhibitory effects on cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation-related diseases such as arthritis. Furthermore, preliminary studies suggest that the molecule may also possess antioxidant properties due to its ability to scavenge free radicals in vitro.

The synthesis of cyclopentapyrazole derivatives has also been optimized in recent years. A novel approach involves the use of microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields. This method has been successfully applied to prepare 3-Cyclopentapyrazolecarboxaldehyde, demonstrating its feasibility for large-scale production if required.

Another area of interest is the application of this compound in materials science. The unique electronic properties of cyclopentapyrazole rings make them suitable candidates for use in organic electronics. For instance, researchers have explored their potential as components in light-emitting diodes (LEDs) and photovoltaic devices. While further studies are needed to fully understand their performance in these applications, initial results are promising.

In conclusion, 3-Cyclopentapyrazolecarboxaldehyde, 2,4,5,6-tetrahydro-2-(phenylmethyl)- (CAS No. 2138238-43-2) is a versatile compound with a wealth of potential applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and practical development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.